Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate

• IUPAC Name: tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate
• InChI: InChI=1S/C11H16N2O3/c1-11(2,3)15-10(14)9-7-6-12-5-4-8(7)16-13-9/h12H,4-6H2,1-3H3
• InChI Key: RPFMLNYELYWJAT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)C1=NOC2=C1CNCC2
• Molecular Formula: C11H16N2O3
• Molecular Weight: 224.26 g/mol

Description

Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate (TBOA) is a chemical compound that has been extensively studied for its potential applications in scientific research. TBOA is a potent inhibitor of glutamate transporters, which play a crucial role in regulating the levels of glutamate in the brain.

Mechanism of Action

Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate is a potent inhibitor of glutamate transporters, specifically the excitatory amino acid transporter 1 (EAAT1) and EAAT2. This compound binds to the glutamate binding site on these transporters, blocking the uptake of glutamate into astrocytes and leading to an increase in extracellular glutamate levels. This increase in glutamate can lead to excitotoxicity and neuronal damage.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects on the brain. In animal studies, this compound has been shown to increase extracellular glutamate levels, leading to increased excitability and seizures. This compound has also been shown to impair learning and memory in rats, suggesting that glutamate transporters play a crucial role in these processes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate in lab experiments is its specificity for glutamate transporters, which allows researchers to study the role of these transporters in a variety of physiological processes. However, this compound has a relatively short half-life and can be rapidly metabolized in vivo, which can make it difficult to study its long-term effects.

Future Directions

There are a number of future directions for research on Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate and glutamate transporters. One area of interest is the role of glutamate transporters in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more potent and selective inhibitors of glutamate transporters, which could have therapeutic potential in a variety of neurological disorders. Additionally, further research is needed to better understand the long-term effects of this compound and other glutamate transporter inhibitors.
In conclusion, this compound is a potent inhibitor of glutamate transporters that has been extensively studied for its potential applications in scientific research. This compound has been shown to have a number of biochemical and physiological effects on the brain and has been used to study the role of glutamate transporters in a variety of physiological processes. While there are limitations to its use in lab experiments, this compound remains an important tool for studying glutamate transporters and has the potential to lead to new treatments for a variety of neurological disorders.

Synthesis Methods

Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate can be synthesized using a variety of methods, including the reaction of 4,5,6,7-tetrahydroisoxazolo[5,4-c]pyridin-3-ol with tert-butyl chloroformate. The reaction is typically carried out in the presence of a base such as triethylamine, and the resulting product is purified using column chromatography.

Scientific Research Applications

Tert-butyl 4,5,6,7-tetrahydro-[1,2]oxazolo[4,5-c]pyridine-3-carboxylate has been used extensively in scientific research to study the role of glutamate transporters in the brain. Glutamate is the primary excitatory neurotransmitter in the brain and is involved in a wide range of physiological processes, including learning and memory, synaptic plasticity, and neuronal development. Glutamate transporters are responsible for clearing excess glutamate from the synaptic cleft, and dysfunction of these transporters has been implicated in a variety of neurological disorders, including epilepsy, stroke, and neurodegenerative diseases.